Cas no 2639454-12-7 (Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate)

• Product Name: Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate
• CAS No: 2639454-12-7
• MF: C₇H₄F₃LiO₂S
• MW: 216.106671333313
• MDL: MFCD33549870
• CID: 5666196
• PubChem ID: 155970859
• Update Time: 2025-11-01

Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate
• 2639454-12-7
• EN300-27735771
• Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate

• MDL： MFCD33549870
• Inchi： 1S/C7H5F3O2S.Li/c8-4-1-2-5(7(9)10)6(3-4)13(11)12;/h1-3,7H,(H,11,12);/q;+1/p-1
• InChI Key： JAZHOERLOLYENH-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1C(F)F)F)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 216.00441346g/mol
• Monoisotopic Mass: 216.00441346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate

Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate: A Comprehensive Overview

The compound Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate, with the CAS number 2639454-12-7, is a highly specialized organolithium reagent that has garnered significant attention in the field of organic synthesis and materials science. This compound is notable for its unique structural features, which include a lithium cation (Lithium(1+)) and a sulfinate anion with a fluorinated aromatic ring system. The presence of both difluoromethyl and fluoro substituents on the benzene ring introduces intriguing electronic and steric properties, making this compound a valuable tool in modern chemical research.

Recent studies have highlighted the potential of Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate in the synthesis of advanced materials, particularly in the development of fluorinated polymers and high-performance organic electronics. The compound's ability to act as a strong base and a nucleophile has been leveraged in various reactions, including conjugate additions, alkylation, and cyclopropanation. These reactions are pivotal in constructing complex molecular architectures with precision and efficiency.

One of the most compelling aspects of this compound is its role in asymmetric synthesis. Researchers have demonstrated that Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate can serve as an effective chiral auxiliary, enabling the enantioselective construction of biologically active molecules. This application is particularly relevant in the pharmaceutical industry, where the demand for enantiomerically pure compounds continues to grow.

The synthesis of Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate involves a multi-step process that begins with the preparation of the corresponding sulfonic acid derivative. Subsequent lithiation under controlled conditions ensures the formation of the desired organolithium species. The reaction conditions, including temperature and solvent choice, are critical to achieving high yields and maintaining the integrity of the fluorinated substituents.

In terms of physical properties, this compound exhibits a melting point of approximately -78°C and is soluble in common organic solvents such as THF and DME. Its chemical stability is remarkable under standard laboratory conditions, though it requires careful handling due to its strong basicity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate. Quantum mechanical calculations have revealed that the lithium cation interacts strongly with the sulfinate oxygen, significantly influencing the reactivity of the molecule. This understanding has paved the way for more precise predictions of reaction outcomes and optimized synthetic strategies.

The application of this compound extends beyond traditional organic synthesis into emerging fields such as green chemistry and sustainable materials development. Its use in catalytic cycles and recyclable systems has shown promise for reducing waste and improving process efficiency.

In conclusion, Lithium(1+) 2-(difluoromethyl)-5-fluorobenzene-1-sulfinate stands as a testament to the ingenuity of modern chemical research. With its versatile reactivity, unique structural features, and wide-ranging applications, this compound continues to be a focal point for scientists striving to push the boundaries of synthetic chemistry.